Cas no 343788-51-2 (8-(Benzyloxy)-2-chloroquinoline)

• Product Name: 8-(Benzyloxy)-2-chloroquinoline
• CAS No: 343788-51-2
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• MDL: MFCD09261075
• CID: 1091708
• PubChem ID: 22042234
• Update Time: 2025-04-20

8-(Benzyloxy)-2-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(Benzyloxy)-2-chloroquinoline
• 2-chloro-8-phenylmethoxyquinoline
• 8-benzyloxy-2-chloroquinoline
• NIEHWTGNWJVDEU-UHFFFAOYSA-N
• 343788-51-2
• SB71609
• DTXSID50621926
• AKOS022178624
• MFCD09261075
• 2-chloro-8-benzyloxyquinoline
• CS-B1775
• SCHEMBL729315
• SY007720
• A904446
• 8-Benzyloxy-2-chloro-quinoline
• DS-8357
• DB-220017

• MDL： MFCD09261075
• Inchi： 1S/C16H12ClNO/c17-15-10-9-13-7-4-8-14(16(13)18-15)19-11-12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： NIEHWTGNWJVDEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC=C(C2=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.0607417g/mol
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Boiling Point: 422.8±30.0°C at 760 mmHg

8-(Benzyloxy)-2-chloroquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C